Cas no 101394-53-0 (1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)-)

• Product name: 1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)-
• CAS No: 101394-53-0
• MF: C₂₂H₂₆O₈
• MW: 418.43704
• CID: 1131729
• PubChem ID: 23056690

1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)-
• 1,4-bis(3,4,5-trimethoxyphenyl)butane-1,4-dione
• SCHEMBL9828028
• DTXSID80630102
• 101394-53-0

• Inchi： InChI=1S/C22H26O8/c1-25-17-9-13(10-18(26-2)21(17)29-5)15(23)7-8-16(24)14-11-19(27-3)22(30-6)20(12-14)28-4/h9-12H,7-8H2,1-6H3
• InChI Key： WIHPXSZYTZBECI-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC(=C1OC)OC)C(=O)CCC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Computed Properties

• Exact Mass: 418.162768g/mol
• Monoisotopic Mass: 418.162768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Molecular Weight: 418.4g/mol
• Topological Polar Surface Area: 89.5Ų